4-((4-(Ethoxycarbonyl)phenyl)amino)-4-oxo-2-(pentylamino)butanoic acid

• IUPAC Name: 4-(4-ethoxycarbonylanilino)-4-oxo-2-(pentylamino)butanoic acid
• InChI: InChI=1S/C18H26N2O5/c1-3-5-6-11-19-15(17(22)23)12-16(21)20-14-9-7-13(8-10-14)18(24)25-4-2/h7-10,15,19H,3-6,11-12H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: VWGMVRFPNAXIBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(CC(=O)NC1=CC=C(C=C1)C(=O)OCC)C(=O)O
• Molecular Formula: C18H26N2O5
• Molecular Weight: 350.4 g/mol
• CAS No.: 1029938-78-0

Description

4-((4-(Ethoxycarbonyl)phenyl)amino)-4-oxo-2-(pentylamino)butanoic acid is a useful research compound. Its molecular formula is C18H26N2O5 and its molecular weight is 350.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

4-((4-(Ethoxycarbonyl)phenyl)amino)-4-oxo-2-(pentylamino)butanoic acid is a compound with potential applications in various areas of chemical research. Studies have focused on its synthesis methods, chemical properties, and applications in creating complex molecules or materials with specific functions.

• Synthetic Methodologies : The synthesis of complex molecules involves various strategies, including cyclization, hydrolyzation, and condensation reactions. For instance, the synthesis of related compounds, like 2-Chloronicotinic acid, utilizes a two-step reaction process involving cyclization and hydrolyzation from precursor molecules, demonstrating the compound's role in facilitating the synthesis of pharmaceutically relevant molecules (Sun Guo-dong, 2011).

• Chemical Reactions and Derivatives : The compound's reactivity has been explored in the context of creating derivatives with potential applications in drug discovery and materials science. For example, the synthesis of α-ketoamide derivatives utilizing specific reagents demonstrates the compound's utility in producing derivatives with varied biological activities (A. El‐Faham et al., 2013).

• Material Science Applications : The compound has also been investigated for its potential in creating materials with specific properties, such as luminescent molecular crystals. Research into the synthesis of highly stable luminescent molecular crystals based on derivatives of the compound highlights its application in developing materials with unique photophysical properties (N. Zhestkij et al., 2021).